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Compound of Interest

Compound Name: 2,4-Dimethyl-1,3-dioxane

Cat. No.: B1172607 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 2,4-Dimethyl-1,3-dioxane,

including its chemical and physical properties, synthesis, and safety information. The data is

presented to be a key resource for laboratory and research applications.

Chemical Identity and Properties
2,4-Dimethyl-1,3-dioxane is a heterocyclic organic compound. It is recognized as a natural

product found in sources such as papaya fruit and Amomum nilgiricum.[1][2][3] Its chemical

structure consists of a six-membered dioxane ring with two methyl substituents at positions 2

and 4.

Table 1: Physicochemical Properties of 2,4-Dimethyl-1,3-dioxane
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Property Value Source(s)

CAS Number 766-20-1 [1][2][4][5][6][7][8]

Molecular Formula C₆H₁₂O₂ [1][2][4][5][8]

Molecular Weight 116.16 g/mol [1][2][4][5][8]

Appearance
Colorless to pale yellow clear

liquid
[1][7][8]

Boiling Point 116.5 - 118 °C [1][2]

Density 0.94 g/cm³ [2]

Refractive Index 1.4120 - 1.4160 [2]

Flash Point 24 - 29.9 °C [1][2]

Water Solubility
13970 mg/L at 25 °C

(estimated)
[1]

Purity
>98.0% (GC) available

commercially
[7][8]

Synthesis Protocol
A general method for the synthesis of dimethyl dioxanes involves the acid-catalyzed reaction of

an appropriate diol with an aldehyde or ketone. For 2,4-dimethyl-1,3-dioxane, a common

laboratory-scale synthesis involves the reaction of 1,3-butanediol with acetaldehyde.

Experimental Protocol: Acid-Catalyzed Synthesis of 2,4-Dimethyl-1,3-dioxane

Materials:

1,3-Butanediol

Acetaldehyde

Anhydrous acidic catalyst (e.g., p-toluenesulfonic acid or a strong acid ion-exchange resin)

Anhydrous solvent (e.g., dichloromethane or toluene)
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Anhydrous sodium sulfate or magnesium sulfate

Apparatus for distillation and a Dean-Stark trap or similar setup for water removal

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a Dean-Stark

apparatus connected to a condenser, combine 1,3-butanediol and the chosen anhydrous

solvent.

Catalyst Addition: Add a catalytic amount of the acid catalyst to the mixture.

Reagent Addition: Slowly add acetaldehyde to the stirring mixture. The reaction is typically

exothermic, so controlled addition may be necessary.

Reaction and Water Removal: Heat the reaction mixture to reflux. The water formed during

the reaction will be azeotropically removed and collected in the Dean-Stark trap. Monitor the

reaction progress by observing the amount of water collected. The reaction is complete when

no more water is formed.

Workup:

Cool the reaction mixture to room temperature.

Neutralize the acid catalyst by washing the organic phase with a saturated aqueous

solution of sodium bicarbonate, followed by water.

Separate the organic layer and dry it over an anhydrous drying agent like sodium sulfate.

Purification: Filter off the drying agent and remove the solvent under reduced pressure. The

crude product can then be purified by fractional distillation to obtain pure 2,4-dimethyl-1,3-
dioxane.

For a related synthesis, 2,3-dimethoxy-2,3-dimethyl-1,4-dioxane can be prepared from biacetyl,

serving as a stable precursor for further reactions.[9]
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Caption: Synthesis workflow for 2,4-Dimethyl-1,3-dioxane.

Safety and Handling
2,4-Dimethyl-1,3-dioxane is classified as a flammable liquid and a dangerous good for

transport.[4][10] Appropriate safety precautions must be taken when handling this chemical.

Table 2: GHS Hazard Information

Hazard Description

Signal Word Danger

Pictograms 🔥 (Flammable)

Hazard Statements H226: Flammable liquid and vapor.[10]

Precautionary Statements

P210: Keep away from heat, hot surfaces,

sparks, open flames, and other ignition sources.

No smoking.[10] P264: Wash hands and skin

thoroughly after handling.[11] P280: Wear

protective gloves/protective clothing/eye

protection/face protection.[11]

P303+P361+P353: IF ON SKIN (or hair): Take

off immediately all contaminated clothing. Rinse

skin with water/shower.[11] P403+P235: Store

in a well-ventilated place. Keep cool.[11] P501:

Dispose of contents/container in accordance

with local regulations.[11]
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Handling and Storage Recommendations:

Handle in a well-ventilated area, preferably in a fume hood.[10][11]

Use non-sparking tools and take measures to prevent electrostatic discharge.[11][12]

Store in a tightly closed container in a dry, cool, and well-ventilated place away from heat

and ignition sources.[11]

Wear appropriate personal protective equipment (PPE), including safety goggles with side-

shields, chemical-resistant gloves, and flame-retardant clothing.[10][11]

Avoid contact with skin and eyes, and avoid inhalation of vapors.[10][11] In case of contact,

rinse the affected area with plenty of water.[11][12] If inhaled, move to fresh air.[11][12]

Like other ethers, there is a potential for peroxide formation upon prolonged storage, especially

in the presence of air and light.[13] It is advisable to test for peroxides before distillation if the

compound has been stored for an extended period.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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